Cas no 395653-63-1 (3-Cyclopropyl-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-Cyclopropyl-1H-pyrazole-5-carbohydrazide
• CAS No: 395653-63-1
• MF: C₇H₁₀N₄O
• MW: 166.180500507355
• MDL: MFCD04967363
• CID: 299721
• PubChem ID: 17024579
• Update Time: 2025-10-24

3-Cyclopropyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylicacid, 5-cyclopropyl-, hydrazide
• 5-Cyclopropyl-1 H -pyrazole-3-carboxylic acid hydrazide
• 5-Cyclopropyl-1H-pyrazole-3-carbohydrazide
• 5-cyclopropylpyrazole-3-carbohydrazide
• AGN-PC-019XWA
• F1126-0932
• Oprea1_016710
• Oprea1_724997
• SBB021352
• W15797
• 5-Cyclopropyl-1H-pyrazole-3-carboxylic acid hydrazide
• AKOS005176322
• SCHEMBL23950164
• AS-70616
• 5-cyclopropyl-1 h-pyrazole-3-carboxylic acid hydrazide
• AKOS000305791
• MFCD02163337
• EN300-229059
• 1H-Pyrazole-3-carboxylicacid,5-cyclopropyl-,hydrazide(9CI)
• DTXSID60588672
• CS-0215232
• SB86095
• VQA65363
• 395653-63-1
• 5-CYCLOPROPYL-2H-PYRAZOLE-3-CARBOHYDRAZIDE
• DB-413941
• BBL023359
• STK312289

• MDL： MFCD04967363
• Inchi： 1S/C7H10N4O/c8-9-7(12)6-3-5(10-11-6)4-1-2-4/h3-4H,1-2,8H2,(H,9,12)(H,10,11)
• InChI Key： SAPZJBNBSMCKAR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2CC2)NN=1)NN

Computed Properties

• Exact Mass: 166.0856
• Monoisotopic Mass: 166.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-Cyclopropyl-1H-pyrazole-5-carbohydrazide

Recent Advances in the Study of 3-Cyclopropyl-1H-pyrazole-5-carbohydrazide (CAS: 395653-63-1)

3-Cyclopropyl-1H-pyrazole-5-carbohydrazide (CAS: 395653-63-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazole core and cyclopropyl substituent, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including infectious diseases, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of 3-Cyclopropyl-1H-pyrazole-5-carbohydrazide derivatives as potent inhibitors of bacterial enzymes. The researchers demonstrated that modifications to the carbohydrazide moiety could enhance binding affinity to target proteins, leading to improved antimicrobial activity. These findings underscore the compound's versatility as a building block for antimicrobial drug development, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial potential, 3-Cyclopropyl-1H-pyrazole-5-carbohydrazide has been investigated for its anticancer properties. A recent preprint on bioRxiv reported that certain derivatives of this compound exhibited selective cytotoxicity against cancer cell lines by modulating key signaling pathways involved in apoptosis and cell cycle regulation. The study utilized computational docking and molecular dynamics simulations to elucidate the interactions between the compound and its molecular targets, providing valuable insights for future structure-activity relationship (SAR) studies.

Another area of interest is the compound's application in neurological research. A 2024 paper in ACS Chemical Neuroscience described the synthesis of 3-Cyclopropyl-1H-pyrazole-5-carbohydrazide analogs designed to cross the blood-brain barrier (BBB). Preliminary in vivo studies in rodent models showed promising results in mitigating neuroinflammation, suggesting potential therapeutic utility for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 3-Cyclopropyl-1H-pyrazole-5-carbohydrazide derivatives. Future research directions may include the development of prodrug strategies to improve bioavailability and the exploration of combination therapies to enhance efficacy. Overall, the growing body of research on this compound highlights its potential as a versatile scaffold in medicinal chemistry, with applications spanning multiple therapeutic areas.